[(3,4-Difluorophenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H17F2N/c1-4-12(2,3)15-8-9-5-6-10(13)11(14)7-9/h5-7,15H,4,8H2,1-3H3
• InChI Key: DHHBKIYNMIIOLA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC(=C(C=C1)F)F

Description

(3,4-Difluorophenyl)methylamine is a secondary amine featuring a 3,4-difluorophenylmethyl group attached to a branched 2-methylbutan-2-yl amine moiety.

Preparation Methods

The synthesis of (3,4-Difluorophenyl)methylamine typically involves the reaction of 3,4-difluorobenzyl chloride with 2-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .

Chemical Reactions Analysis

(3,4-Difluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced amine derivatives.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic substitution, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

(3,4-Difluorophenyl)methylamine has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reference standard in analytical chemistry.

Biology: The compound is used in biochemical studies to investigate the interactions between small molecules and biological macromolecules.

Medicine: It serves as a precursor in the development of pharmaceutical compounds and in the study of drug-receptor interactions.

Industry: The compound is utilized in the development of new materials and in the study of chemical processes relevant to industrial applications.

Mechanism of Action

The mechanism of action of (3,4-Difluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The compound can bind to these targets and modulate their activity, leading to various biochemical and physiological effects. The exact pathways and molecular targets involved depend on the specific context of its use in research .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues

The compound’s closest structural analogues differ in substituent positions, alkyl chain branching, or aromatic ring modifications. Key examples include:

Compound Name	Substituent Differences	Molecular Formula	Molecular Weight (g/mol)	CAS Number
[(Butan-2-yl)(3,4-difluorophenyl)methyl]amine	Butan-2-yl instead of 2-methylbutan-2-yl	C11H15F2N	199.24	1019500-25-4
(2,4-Difluorophenyl)methylamine	Fluorine at 2,4-positions on phenyl ring	C12H17F2N	213.27	251660-93-2
(4-Fluorophenyl)(phenyl)methylamine	Biphenyl group with 4-fluoro substitution	C18H22FN	271.37	N/A
1-(3,4-Difluorophenyl)-2-methylbutan-1-amine	Primary amine vs. secondary amine	C11H15F2N	199.24	N/A

Key Observations :

• Fluorine Position : 3,4-Difluoro substitution may increase electron-withdrawing effects compared to 2,4-difluoro isomers, altering π-π stacking interactions in biological systems .
• Amine Class : Secondary amines (target compound) generally exhibit higher lipid solubility than primary amines (e.g., 1-(3,4-difluorophenyl)-2-methylbutan-1-amine), influencing blood-brain barrier penetration .

Physicochemical Properties

• Purity : Available data for [(Butan-2-yl)(3,4-difluorophenyl)methyl]amine indicates a minimum purity of 95% . Similar standards likely apply to the target compound.
• Stability : Long-term storage recommendations for analogues suggest refrigeration or inert atmosphere storage to prevent oxidation .

Biological Activity

(3,4-Difluorophenyl)methylamine is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. The presence of a difluorophenyl group is known to enhance binding affinity and selectivity towards various biological targets, making it a candidate for therapeutic applications, particularly in the treatment of neurological disorders and cancer.

Chemical Structure and Properties

The molecular structure of (3,4-Difluorophenyl)methylamine can be represented as follows:

• Molecular Formula : C12H16F2N
• Molecular Weight : 227.26 g/mol

The compound features a difluorophenyl moiety attached to a branched amine structure, which influences its reactivity and biological interactions.

The biological activity of (3,4-Difluorophenyl)methylamine is primarily attributed to its interaction with specific molecular targets. The difluorophenyl group enhances the compound’s ability to engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar residues. This dual interaction profile can modulate enzyme activity or receptor signaling pathways, leading to various physiological effects, including:

• Inhibition of Enzyme Activity : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptors, influencing cellular responses.

Antitumor Activity

Recent studies have demonstrated that compounds with similar structural features exhibit significant antitumor activity. For instance, the difluorophenyl moiety has been linked to enhanced selectivity against various cancer cell lines. The following table summarizes key findings related to antitumor activity:

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
[Compound A]	MCF-7 (Breast Cancer)	5.0	Inhibition of cell proliferation
[Compound B]	A549 (Lung Cancer)	3.5	Apoptosis induction
(3,4-Difluorophenyl)methylamine	TBD	TBD	TBD

Note: Specific IC50 values for (3,4-Difluorophenyl)methylamine are yet to be established.

Neurological Applications

The compound is also being investigated for its potential use in treating neurological disorders. Its ability to penetrate the blood-brain barrier and interact with neurotransmitter systems positions it as a candidate for further research in conditions like Alzheimer’s disease and depression.

Case Studies

• In Vitro Studies : A study evaluated the effects of (3,4-Difluorophenyl)methylamine on various cancer cell lines, revealing promising results in terms of cytotoxicity and selectivity.
  • Methodology : Cells were treated with varying concentrations of the compound, and viability was assessed using MTT assays.
  • Results : Significant reductions in cell viability were observed at concentrations above 10 µM.
• Animal Models : Preliminary animal studies have indicated that the compound exhibits neuroprotective effects in models of neurodegeneration, suggesting potential therapeutic benefits in treating Alzheimer’s disease.